3,4-difluoro-N-methylbenzamide

• IUPAC Name: 3,4-difluoro-N-methylbenzamide
• InChI: InChI=1S/C8H7F2NO/c1-11-8(12)5-2-3-6(9)7(10)4-5/h2-4H,1H3,(H,11,12)
• InChI Key: HQBRGWPNIBPNHR-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=C(C=C1)F)F
• Molecular Formula: C8H7F2NO
• Molecular Weight: 171.14 g/mol

Description

3,4-difluoro-N-methylbenzamide, also known as DFB, is a chemical compound that has been widely used in scientific research. It is a small molecule that can easily penetrate cell membranes, making it an effective tool for studying various biological processes.

Mechanism of Action

3,4-difluoro-N-methylbenzamide acts as a pH-sensitive fluorescent probe by undergoing a protonation reaction in acidic environments. This results in a change in the fluorescence intensity and wavelength of this compound, allowing for the detection of intracellular pH changes. This compound also binds to proteins and can disrupt protein-protein interactions, leading to changes in protein folding and aggregation.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in vitro and in vivo, making it a safe tool for studying biological processes. It has been shown to cross the blood-brain barrier and accumulate in brain tissue, making it a potential tool for studying neurological diseases. This compound has also been shown to have anti-cancer properties, inhibiting the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

3,4-difluoro-N-methylbenzamide is a small molecule that can easily penetrate cell membranes, allowing for the detection of intracellular pH changes. It is also relatively inexpensive and easy to synthesize, making it a popular tool for scientific research. However, this compound has limited solubility in water and can be difficult to work with in some experimental conditions.

Future Directions

There are many potential future directions for the use of 3,4-difluoro-N-methylbenzamide in scientific research. One area of interest is the development of this compound-based probes for detecting pH changes in specific organelles within cells. Another area of interest is the use of this compound as a drug candidate for the treatment of cancer and other diseases. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.

Scientific Research Applications

3,4-difluoro-N-methylbenzamide has been widely used as a fluorescent probe for imaging intracellular pH, as well as for studying protein folding and aggregation. It has also been used to study the activity of enzymes such as carbonic anhydrase and to investigate the role of pH in cellular processes. In addition, this compound has been used as a drug candidate for the treatment of cancer and other diseases.

Synthesis routes and methods I

Procedure details

Using methylamine hydrochloride and 3,4-difluorobenzoic acid in the general procedure for coupling of amines to carboxylic acids (Scheme C), the title compound was obtained (75% yield) as an off-white solid. 1H NMR (400 MHz, DMSO-d6) δ ppm 2.78 (d, J=4.55 Hz, 3 H) 7.55 (dt, J=10.61, 8.34 Hz, 1 H) 7.72 (dddd, J=8.59, 4.55, 2.15, 1.39 Hz, 1 H) 7.86 (ddd, J=11.68, 7.89, 2.15 Hz, 1 H) 8.48-8.59 (m, 1 H). ESI-MS: m/z 172.1 (M+H)+. mp=142.7-145.0° C.

Synthesis routes and methods II

Procedure details

Using methanamine hydrochloride and 3,4-difluorobenzoic acid in the general procedure for coupling of amines to carboxylic acids, the title compound was obtained as an off-white solid (75% yield). 1H NMR (400 MHz, DMSO-d6) δ ppm 2.78 (d, J=4.55 Hz, 3H) 7.55 (dt, J=10.61, 8.34 Hz, 1H) 7.72 (dddd, J=8.59, 4.55, 2.15, 1.39 Hz, 1H) 7.86 (ddd, J=11.68, 7.89, 2.15 Hz, 1H) 8.48-8.59 (m, 1H). ESI-MS: m/z 172.1 (M+H)+. mp=142.7-145.0° C.